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molecular formula C8H14O2 B8711062 1-Methoxy-2-oxabicyclo[3.3.0]octane CAS No. 666751-71-9

1-Methoxy-2-oxabicyclo[3.3.0]octane

Cat. No. B8711062
CAS RN: 666751-71-9
M. Wt: 142.20 g/mol
InChI Key: CSXYORIXAAKEQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07524978B2

Procedure details

A reaction vessel was charged with 21 parts of anhydrous toluene, 0.6 parts of methanol, 0.2 part of pyridinium paratoluene sulfonate (PPTS), 2.0 parts of 2-(2-acetoxyethyl)cyclopentanone (8) obtained in Preparation Example 1 at room temperature. The mixture was refluxed for seven hours with stirring. After the reaction, the reaction mixture was filtered and the filtrate was concentrated under reduced pressure. The resulting residue was purified by silica gel column chromatography (n-hexane: ethyl acetate=19:1) to obtain 1.6 parts of 1-methoxy-2-oxabicyclo[3.3.0]octane (9) (yield: 95%).
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pyridinium paratoluene sulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-(2-acetoxyethyl)cyclopentanone
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
1-methoxy-2-oxabicyclo[3.3.0]octane
Yield
95%

Identifiers

REACTION_CXSMILES
[C:1]1(C)C=CC=CC=1.C1(C)C=CC(S([O-])(=O)=O)=CC=1.[NH+]1C=CC=CC=1.C([O:28][CH2:29][CH2:30][CH:31]1[CH2:35][CH2:34][CH2:33][C:32]1=[O:36])(=O)C>CO>[CH3:1][O:36][C:32]12[CH2:33][CH2:34][CH2:35][CH:31]1[CH2:30][CH2:29][O:28]2 |f:1.2|

Inputs

Step One
Name
toluene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C
Name
pyridinium paratoluene sulfonate
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=C(C=C1)S(=O)(=O)[O-])C.[NH+]1=CC=CC=C1
Name
2-(2-acetoxyethyl)cyclopentanone
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)OCCC1C(CCC1)=O
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
obtained in Preparation Example 1 at room temperature
TEMPERATURE
Type
TEMPERATURE
Details
The mixture was refluxed for seven hours
Duration
7 h
CUSTOM
Type
CUSTOM
Details
After the reaction
FILTRATION
Type
FILTRATION
Details
the reaction mixture was filtered
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by silica gel column chromatography (n-hexane: ethyl acetate=19:1)

Outcomes

Product
Name
1-methoxy-2-oxabicyclo[3.3.0]octane
Type
product
Smiles
COC12OCCC2CCC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.